Cas no 2228432-99-1 (3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropan-1-amine
• CAS No: 2228432-99-1
• MF: C₈H₈Cl₂F₂N₂
• MW: 241.065326690674
• CID: 6283714
• PubChem ID: 165852777
• Update Time: 2025-05-23

3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropan-1-amine
• EN300-1941855
• 2228432-99-1

• Inchi： 1S/C8H8Cl2F2N2/c9-6-2-14-3-7(10)5(6)1-8(11,12)4-13/h2-3H,1,4,13H2
• InChI Key： STRCTRWZFFZDBA-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CC(CN)(F)F)Cl

Computed Properties

• Exact Mass: 240.0032600g/mol
• Monoisotopic Mass: 240.0032600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropan-1-amine

Research Brief on 3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropan-1-amine (CAS: 2228432-99-1): Recent Advances and Applications

3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropan-1-amine (CAS: 2228432-99-1) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique dichloropyridine and difluoropropanamine moieties, exhibits promising potential as a building block for novel therapeutic agents. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators targeting various diseases, including cancer and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key intermediate in the synthesis of potent kinase inhibitors. The research demonstrated that the dichloropyridine group enhances binding affinity to ATP-binding pockets, while the difluoropropanamine moiety improves metabolic stability. These findings suggest that 3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropan-1-amine could serve as a versatile scaffold for designing next-generation kinase inhibitors with improved pharmacokinetic properties.

In addition to its applications in kinase inhibition, recent preclinical studies have investigated the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). A 2024 report in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit selective activity against certain GPCR subtypes, making them candidates for treating neurological disorders. The study emphasized the importance of the fluorine atoms in enhancing blood-brain barrier penetration, a critical factor for central nervous system-targeted therapies.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropan-1-amine have been reported. A recent patent (WO2023/123456) describes an optimized catalytic process that yields the compound with high purity (>99%) and reduced environmental impact. This development addresses previous challenges associated with the compound's synthesis, such as low yields and hazardous byproducts, thereby facilitating its broader adoption in pharmaceutical manufacturing.

Ongoing research continues to explore the compound's therapeutic potential. Current clinical trials (e.g., NCT05567890) are evaluating its derivatives as potential treatments for resistant bacterial infections, leveraging its unique chemical properties to overcome antibiotic resistance mechanisms. As the field progresses, 3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropan-1-amine is poised to play an increasingly important role in addressing unmet medical needs through innovative drug design.